N-[(E)-[3-methoxy-4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]methylideneamino]pyridine-3-carboxamide

• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: N-[(E)-[3-methoxy-4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C23H22N4O4/c1-16-5-8-19(9-6-16)26-22(28)15-31-20-10-7-17(12-21(20)30-2)13-25-27-23(29)18-4-3-11-24-14-18/h3-14H,15H2,1-2H3,(H,26,28)(H,27,29)/b25-13+
• InChI Key: NKPNHVBFTBWXHW-DHRITJCHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)/C=N/NC(=O)C3=CN=CC=C3)OC
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=NNC(=O)C3=CN=CC=C3)OC

Description

N-[[3-methoxy-4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]methylideneamino]-3-pyridinecarboxamide is a pyridinecarboxamide. It derives from a nicotinamide.

Scientific Research Applications

Met Kinase Inhibitors

• N-substituted carboxamides, similar in structure to the compound , have been identified as potent and selective inhibitors of the Met kinase family. These compounds, including one notable example, BMS-777607, have demonstrated tumor stasis in certain cancer models and advanced to clinical trials (Schroeder et al., 2009).

Antibacterial Activities

• Certain N-substituted pyridine derivatives have been synthesized and evaluated for antibacterial activities against Gram-positive and Gram-negative bacteria, showing promise in the field of antimicrobial research (Özdemir et al., 2012).

Synthesis of Pyrimidine N-oxides

• Carboxamide oximes, closely related to the queried compound, are useful precursors in the synthesis of pyrimidine N-oxides, highlighting the compound's relevance in synthetic chemistry (Mlakar et al., 1998).

Antidepressant and Nootropic Agents

• Some N-substituted pyridine derivatives have been synthesized and evaluated for their potential antidepressant and nootropic activities, indicating a role in neuropsychopharmacology (Thomas et al., 2016).

Antifungal Activity

• Related pyrido[2,3-d]pyrimidine derivatives have been synthesized and shown significant antifungal activities, suggesting potential applications in antifungal drug development (Hanafy, 2011).